Cas no 2639406-52-1 (tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate)

• Product Name: tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate
• CAS No: 2639406-52-1
• MF: C₁₈H₁₉ClFNO₂
• MW: 335.800367593765
• CID: 5664196
• PubChem ID: 165896085
• Update Time: 2025-06-08

tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27722892
• tert-butyl 2-[(2-chlorophenyl)amino]-2-(2-fluorophenyl)acetate
• 2639406-52-1
• tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate

• Inchi： 1S/C18H19ClFNO2/c1-18(2,3)23-17(22)16(12-8-4-6-10-14(12)20)21-15-11-7-5-9-13(15)19/h4-11,16,21H,1-3H3
• InChI Key： XOWKWPUWFPISNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(=O)OC(C)(C)C)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 335.1088347g/mol
• Monoisotopic Mass: 335.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate

Comprehensive Overview of tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate (CAS No. 2639406-52-1)

The compound tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate (CAS No. 2639406-52-1) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chlorophenyl and fluorophenyl moieties, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged, driven by their enhanced metabolic stability and bioavailability. tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate exemplifies this trend, as its fluorine and chlorine substituents contribute to its pharmacological properties. This compound is often explored in the context of structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can lead to significant changes in biological activity.

The synthesis of tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate typically involves multi-step organic reactions, including amidation and esterification processes. Its tert-butyl ester group provides steric protection, making it a stable intermediate for further derivatization. This characteristic is particularly valuable in medicinal chemistry, where protecting groups are often employed to control reactivity during complex syntheses.

From an industrial perspective, CAS No. 2639406-52-1 is gaining attention as a potential candidate for green chemistry applications. Researchers are investigating eco-friendly synthetic routes to produce this compound with minimal waste and energy consumption. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous byproducts in chemical manufacturing.

In the realm of drug discovery, tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate has been studied for its potential interactions with enzyme targets and receptors. Its dual aryl substitution pattern is reminiscent of several clinically approved drugs, making it a promising scaffold for lead optimization. Computational modeling and in vitro assays are frequently employed to evaluate its binding affinity and selectivity.

The compound's physicochemical properties, such as its logP (partition coefficient) and solubility, are critical parameters for pharmaceutical formulation. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, which are key considerations in preclinical development. Analytical techniques like HPLC and NMR are routinely used to characterize and quantify this compound in research settings.

Given the rising interest in personalized medicine, tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate is also being explored for its potential in targeted therapies. Its modular structure allows for the incorporation of additional functional groups, enabling the design of compounds tailored to specific patient populations. This aligns with the broader trend toward precision medicine in modern healthcare.

In summary, tert-butyl 2-(2-chlorophenyl)amino-2-(2-fluorophenyl)acetate (CAS No. 2639406-52-1) represents a versatile and pharmacologically relevant intermediate. Its applications span drug discovery, agrochemical development, and sustainable chemistry, making it a compound of enduring interest to researchers and industry professionals alike.